Carboxymethyl Lactose Sodium Salt

• Molecular Formula: C₂₆H₂₉Na₇O₂₅
• Molecular Weight: 902.42
• Synonyms: [[2,3,6-tris-O-(Carboxymethyl)-4-O-[2,3,4,6-tetrakis-O-(carboxymethyl)-β-D-galactopyranosyl]-D-glucopyranosyl]oxy]-acetic Acid Sodium Salt

Description

Carboxymethyl Lactose Sodium Salt (CMLSS) is a chemically modified derivative of lactose, where carboxymethyl (-CH₂COO⁻) groups are introduced via etherification, followed by neutralization with sodium hydroxide to form the sodium salt. This modification enhances lactose’s solubility and ionic properties, making it suitable for applications requiring rapid dissolution or ionic conductivity.

Key properties likely include:

• Solubility: Enhanced water solubility compared to native lactose due to hydrophilic carboxymethyl groups .
• Functionality: Potential use as a disintegrant, stabilizer, or ionic conductor in pharmaceuticals or material science .

Comparison with Similar Compounds

Sodium Starch Glycolate (SSG)

Base Molecule: Starch (glucose polymer). Substituent: Carboxymethyl ether groups (-CH₂COO⁻Na⁺). CAS No.: 9063-38-1 .

Property	SSG	CMLSS (Inferred)
Solubility	Swells in water; rapid hydration	Likely highly soluble due to ionic groups .
Applications	Tablet disintegrant (2–8% concentration)	Potential disintegrant or electrolyte additive.
Molecular Weight	Variable (depends on starch source)	~263.20 (based on lactose derivative) .
Key Research	Disintegration efficiency comparable to croscarmellose sodium	Limited direct data; ionic conductivity studies in NaCMC analogs .

Functional Differences : SSG’s crosslinked structure enables rapid swelling, while CMLSS may prioritize solubility and ion transport due to lactose’s smaller molecular size .

Sodium Carboxymethyl Cellulose (NaCMC)

Base Molecule: Cellulose (β-1,4-glucan). Substituent: Carboxymethyl ether groups (-CH₂COO⁻Na⁺). CAS No.: 9004-32-4 .

Property	NaCMC	CMLSS
Solubility	Water-soluble; viscosity varies with substitution	Expected similar solubility .
Applications	Thickener (food, pharma), electrolyte films	Potential use in ionic conductive films or stabilizers.
Molecular Weight	90,000–250,000 g/mol	Lower (lactose backbone) .
Key Research	Ionic conductivity enhanced by Na⁺ doping	Analogous studies suggest transient crosslinks may affect conductivity .

Structural Contrast : NaCMC’s linear cellulose backbone offers higher viscosity and mechanical strength, whereas CMLSS’s lactose-based structure may provide faster dissolution .

Calcium Lactose Complexes

Base Molecule: Lactose. Substituent: Calcium chloride coordination complex. CAS No.: Not specified (isolated as α-lactose·CaCl₂·7H₂O) .

Property	Calcium Lactose Complex	CMLSS
Solubility	Highly soluble in CaCl₂ solutions	Water-soluble via ionic groups.
Applications	Stabilizer in ice cream, milk powders	Likely pharmaceutical or material science uses.
Key Interaction	Molecular compound formation	Covalent carboxymethylation .

Functional Note: Unlike CMLSS, calcium-lactose complexes rely on coordination chemistry rather than covalent modification, limiting their stability in non-saline environments .